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Compound of Interest
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cat. No.: B084208

An In-depth Technical Guide to the Synthesis and Properties of Ammonium Bisulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium bisulfide, also known as ammonium hydrosulfide (NH4HS), is a significant
chemical compound with a dual identity. In a laboratory setting, it can be synthesized for use as
a reagent, for instance, in the production of thiol compounds, which are valuable intermediates
in pharmaceutical manufacturing.[1] Industrially, particularly within petroleum refining, it is often
an unintended and problematic byproduct.[1][2] The formation of ammonium bisulfide in sour
water streams of hydrotreating and hydrocracking units is a primary cause of aggressive
corrosion, posing significant challenges to equipment integrity and operational safety.[1][2][3]

This technical guide provides a comprehensive overview of the synthesis, properties, and
chemical behavior of ammonium bisulfide. It includes detailed experimental protocols,
tabulated quantitative data, and process diagrams to serve as a resource for professionals in
research and development.

Synthesis of Ammonium Bisulfide

The synthesis of ammonium bisulfide is fundamentally based on the acid-base reaction
between ammonia (a weak base) and hydrogen sulfide (a weak acid). This reaction is
reversible and highly dependent on temperature and pressure.[1][4]

Laboratory Synthesis
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In a controlled laboratory environment, ammonium bisulfide can be prepared by the direct
reaction of anhydrous ammonia and hydrogen sulfide gas.[1] A typical procedure involves
passing hydrogen sulfide gas through a concentrated aqueous solution of ammonia.[5]

Experimental Protocol: Synthesis of Ammonium Bisulfide Solution
Objective: To prepare an aqueous solution of ammonium bisulfide.

Materials:

Concentrated ammonium hydroxide solution (NH2OH)

Hydrogen sulfide (Hz2S) gas

Ice bath

Gas dispersion tube (sparger)

Reaction flask with a gas outlet

Scrubber system for unreacted HzS (e.g., sodium hydroxide solution)
Methodology:

o Place the reaction flask containing a measured volume of concentrated ammonium
hydroxide solution in an ice bath to cool. The reaction is exothermic.

o Connect the hydrogen sulfide gas cylinder to the gas dispersion tube.
o Submerge the gas dispersion tube into the ammonium hydroxide solution.

o Slowly bubble hydrogen sulfide gas through the solution. The reaction is: NHs(aq) + H2S(Q)
= (NH4)HS(aq).

o Continue the gas flow until the solution is saturated with HzS. This can be monitored by
observing the cessation of gas absorption.
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e The resulting colorless solution, which may turn yellow upon standing, is an aqueous
solution of ammonium bisulfide.[6]

» Vent any unreacted hydrogen sulfide through a suitable scrubber system.

» Store the final solution in a tightly sealed, airtight container in a cool, well-ventilated area.[7]

[8]
Safety Precautions:

e This procedure must be conducted in a well-ventilated fume hood due to the high toxicity of
hydrogen sulfide and the pungent nature of ammonia.

o Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat, is mandatory.[7][8]

e Ensure all connections are secure to prevent gas leaks.

Industrial Formation in Petroleum Refining

In industrial settings such as petroleum refineries, ammonium bisulfide is not a desired
product but a byproduct formed during the hydroprocessing of crude oil feedstocks.[1] Nitrogen
and sulfur compounds present in the crude oil are converted to ammonia (NHs) and hydrogen
sulfide (H2S) in the hydrotreating reactor.[2][3] As the hot reactor effluent cools, these gases
react to form solid ammonium bisulfide salts.[4][9][10]

This deposition is particularly prevalent in reactor effluent air coolers (REACs) where
temperatures drop significantly.[1][4] The formation is a reversible process; at high
temperatures (above 300°C) inside the reactor, the equilibrium favors the gaseous reactants,
but upon cooling, the equilibrium shifts to favor the formation of the salt.[1]

Properties of Ammonium Bisulfide

Ammonium bisulfide is a white, crystalline solid that is thermally unstable and hygroscopic.[6]
[7] The commercial product is often supplied as a 40-44% aqueous solution, which is more
stable than the solid form.[7][8][9]
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Physical Properties

The key physical properties of ammonium bisulfide are summarized in the table below.

Property Value Citation(s)
Molecular Formula NH4HS 9]
Molecular Weight 51.11 g/mol [6]

White, tetragonal or
Appearance orthorhombic crystals; can [61[7]

appear yellowish.

Density 1.17 g/cm3 [6]

~350-390 mmHg at room
Vapor Pressure [6]119]
temperature (~22°C)

Solubility in Water 128.1 g/100 mL at 0°C [6]119]

Freely soluble in alcohol;
o slightly soluble in acetone;
Solubility in other solvents ) ] [6]
almost insoluble in ether and

benzene.

Chemical Properties and Reactivity

Ammonium bisulfide is a reactive compound, primarily characterized by its thermal instability
and its behavior as a reducing agent.

o Thermal Decomposition: It readily decomposes into ammonia and hydrogen sulfide gas at
room temperature.[1][7] This reversible equilibrium is central to its chemical behavior:
NH4HS(s) = NHs(g) + H2S(g).[1]

o Reaction with Acids: It reacts vigorously with acids to release toxic hydrogen sulfide gas.[7]

[81°]

e Reaction with Oxidants: It reacts violently with strong oxidizing agents, which can pose a fire
or explosion hazard.[7][8][9]
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» Corrosivity: Aqueous solutions of ammonium bisulfide are highly corrosive to carbon steel
and other alloys, especially at elevated temperatures and flow velocities.[2][11] Corrosion
rates can be as high as 200 mpy (miles per year) in aggressive solutions.[2]

Diagrams and Visualizations
Reversible Decomposition of Ammonium Bisulfide

The following diagram illustrates the fundamental equilibrium between solid ammonium
bisulfide and its gaseous decomposition products, ammonia and hydrogen sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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